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Territrem C is a secondary metabolite produced by the fungus Aspergillus terreus. The table below

summarizes its core properties and isolation methodology.

Property Description

Natural Source Rice cultures of Aspergillus terreus (strain 23-1) [1] [2]

Molecular Formula C₂₈H₃₂O₉ [1] [3] [2]

Molecular Weight 512.6 g/mol [3]

CAS Number 89020-33-7 [3]

Purity >95% by HPLC (commercial standard) [3]

Synonym A tremorgenic mycotoxin [1] [2]

Isolation & Separation Workflow: The following diagram outlines the general isolation and cleanup

process for territrem C and related territrems from rice culture, based on methods developed for territrems

A and B [4].
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Biological Activity and Toxicity

Territrems are potent and specific inhibitors of acetylcholinesterase (AChE). The table below compares the

half-maximal inhibitory concentration (IC₅₀) of territrem C with its analogs.

Compound IC₅₀ for Acetylcholinesterase Notes

Territrem C 1.5 × 10⁻⁸ M [5] Most potent among natural territrems

Territrem B 1.9 × 10⁻⁸ M [5] Can be derived from methylation of Territrem C [1] [2]

Territrem A 2.4 × 10⁻⁸ M [5] -

Key Characteristics of Activity:

Irreversible Inhibition: The binding of territrems to AChE is non-competitive and irreversible.
Enzyme activity does not recover after dialysis or dilution of the inhibited enzyme [5].

High Specificity: Territrems potently inhibit AChE but have no inhibitory effect on
butyrylcholinesterase (BtChE), demonstrating high specificity [5].

Acute Toxicity: The compound is tremorgenic. In mice, intraperitoneal administration induces
tremors in the hind limbs within 10 minutes. The median effective dose for territrem C is slightly lower

than for territrems A or B [3].

The mechanism of action involves territrem binding to acetylcholinesterase, leading to irreversible enzyme

inhibition and subsequent accumulation of acetylcholine. This disrupts normal neuromuscular signaling,

causing the observed tremors [3] [5].

Research Application Notes

For researchers investigating this compound:

Commercial Availability: Territrem C is available as a purified standard from specialty chemical
suppliers like BioAustralis, provided in solutions of methanol or DMSO [3].

Key Research Use: Its primary research application is as a highly specific, irreversible inhibitor of
acetylcholinesterase in mechanistic studies [5].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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